
Introduction: The Molecular Architecture and
Utility of 2-(Tetradecyloxy)ethanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-(Tetradecyloxy)ethanol

Cat. No.: B1593962 Get Quote

2-(Tetradecyloxy)ethanol, also known by synonyms such as Ethylene glycol monotetradecyl

ether and Myreth, is an amphiphilic organic compound with the chemical formula C16H34O2.

[1][2][3] Its structure is characterized by a long, hydrophobic 14-carbon alkyl chain (tetradecyl

group) and a hydrophilic primary alcohol head group, linked by an ether bond. This dual nature

grants it significant utility as a nonionic surfactant and emulsifier.

In the realm of drug development and pharmaceutical sciences, such molecules are of

paramount importance. Their ability to form micelles and liposomes makes them invaluable for

enhancing the solubility and bioavailability of poorly water-soluble active pharmaceutical

ingredients (APIs), a critical challenge in modern formulation science.[4] Understanding the

synthesis of 2-(tetradecyloxy)ethanol is therefore fundamental for researchers aiming to

develop advanced drug delivery systems and other specialized formulations in cosmetics and

materials science.[4]

This guide provides a comprehensive overview of the predominant synthetic pathway for 2-
(tetradecyloxy)ethanol, grounded in established chemical principles and supported by

detailed experimental insights.

Core Synthesis Pathway: The Williamson Ether
Synthesis
The most reliable and widely employed method for preparing 2-(tetradecyloxy)ethanol is the

Williamson ether synthesis. This classic organic reaction, first developed in the 1850s, remains

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1593962?utm_src=pdf-interest
https://www.benchchem.com/product/b1593962?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C16H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-16-14-17/h17H,2-16H2,1H3
https://www.alfa-chemistry.com/cas_2136-70-1.htm
https://www.nbinno.com/surfactants/2-octadecyloxyethanol-properties-synthesis-applications-hf
https://www.benchchem.com/product/b1593962?utm_src=pdf-body
https://www.nbinno.com/surfactants/2-octadecyloxyethanol-properties-synthesis-applications-hf
https://www.benchchem.com/product/b1593962?utm_src=pdf-body
https://www.benchchem.com/product/b1593962?utm_src=pdf-body
https://www.benchchem.com/product/b1593962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a cornerstone of ether synthesis due to its versatility and robustness.[5][6] The reaction

proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, involving the reaction of

an alkoxide ion with a primary alkyl halide.[6][7][8]

For the specific synthesis of 2-(tetradecyloxy)ethanol, the two key reactants are:

The Nucleophile: The mono-alkoxide of ethylene glycol (sodium 2-hydroxyethoxide).

The Electrophile: A tetradecyl halide, typically 1-bromotetradecane.

The selection of a primary alkyl halide like 1-bromotetradecane is a critical experimental choice.

The SN2 mechanism is highly sensitive to steric hindrance at the electrophilic carbon.[5][7]

Using a secondary or tertiary alkyl halide would significantly favor a competing elimination (E2)

reaction, drastically reducing the yield of the desired ether and producing alkene byproducts.[8]

Overall Synthesis Workflow
The synthesis can be logically broken down into three main stages: alkoxide formation,

nucleophilic substitution, and product purification.
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Stage 1: Alkoxide Formation

Stage 2: SN2 Reaction

Stage 3: Purification

Ethylene Glycol + Strong Base (e.g., NaOH)

Sodium 2-hydroxyethoxide (Nucleophile)

Deprotonation

Reaction Mixture

1-Bromotetradecane (Electrophile)

Crude 2-(Tetradecyloxy)ethanol

Heating / Reflux

Workup (Extraction & Washing)

Purification (Distillation or Chromatography)

Pure 2-(Tetradecyloxy)ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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